Cas no 1552982-25-8 (1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1552982-25-8
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 5962594
• PubChem ID: 82759441
• Update Time: 2025-06-07

1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol
• [1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
• AKOS021077613
• 1552982-25-8
• EN300-1074623

• Inchi： 1S/C10H10BrN3O/c1-7-2-3-9(11)10(4-7)14-5-8(6-15)12-13-14/h2-5,15H,6H2,1H3
• InChI Key： ZEBBXKUUVFGJJM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1N1C=C(CO)N=N1

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1552982-25-8)

1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol, with the CAS number 1552982-25-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a brominated phenyl group and a triazolylmethanol moiety. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol is particularly noteworthy due to its ability to form stable and functional derivatives. The presence of the bromine atom on the phenyl ring allows for further functionalization through various chemical reactions, such as substitution and coupling reactions. This makes it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic properties.

In recent years, the triazole ring has been extensively studied for its biological activities, including antifungal, antibacterial, and anticancer properties. The triazole ring's ability to form hydrogen bonds and π-stacking interactions with biological targets makes it an attractive scaffold for drug design. The methanol group in 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol adds further versatility by enabling the formation of esters and ethers, which can modulate the compound's solubility and bioavailability.

The synthesis of 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol typically involves a multistep process that includes the formation of an azide intermediate followed by a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has been widely adopted in both academic and industrial settings due to its robustness and high yield.

Recent studies have explored the potential of 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. Another study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed promising anticancer activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT 116).

The pharmacological profile of 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol is further enhanced by its ability to cross cell membranes efficiently. This property is crucial for compounds designed to target intracellular processes or to be used in combination with other drugs to enhance their therapeutic effects. Additionally, the compound's stability under physiological conditions ensures that it remains active during in vivo studies.

In the context of drug discovery and development, 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol serves as a valuable starting point for the design and synthesis of novel therapeutic agents. Its modular structure allows for systematic modification through medicinal chemistry approaches to optimize its pharmacological properties. For example, substituents on the phenyl ring can be varied to modulate lipophilicity and binding affinity to specific biological targets.

The potential applications of 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol extend beyond traditional pharmaceuticals. In materials science, triazole-containing compounds have been used as building blocks for self-assembling systems and supramolecular structures. The unique electronic properties of these compounds make them suitable for applications in organic electronics and photovoltaic devices.

In conclusion, 1-(2-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1552982-25-8) is a multifaceted compound with significant potential in both biological and materials science applications. Its structural versatility and biological activity make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.